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Compound of Interest

Compound Name: 2,6-Dichloro-4-iodopyridine

Cat. No.: B1314714 Get Quote

Essential Safety and Handling Guide for 2,6-
Dichloro-4-iodopyridine
For Researchers, Scientists, and Drug Development Professionals

This guide provides crucial safety and logistical information for the handling and disposal of

2,6-Dichloro-4-iodopyridine (CAS No. 98027-84-0). Adherence to these procedures is vital for

ensuring laboratory safety and minimizing risk.

Hazard Summary
2,6-Dichloro-4-iodopyridine is a hazardous substance that requires careful handling. The

primary hazards are summarized below.
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Hazard Classification GHS Hazard Statement Signal Word

Acute toxicity, oral (Category

4)
H302: Harmful if swallowed Danger

Skin irritation (Category 2) H315: Causes skin irritation

Skin sensitization (Category 1)
H317: May cause an allergic

skin reaction

Serious eye damage

(Category 1)

H318: Causes serious eye

damage

Specific target organ toxicity —

single exposure (Category 3)

H335: May cause respiratory

irritation

Primary Hazards: Corrosive, Irritant[1].

Personal Protective Equipment (PPE)
A multi-layered approach to personal protective equipment is mandatory to prevent exposure.
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PPE Category Specification

Eye and Face Protection

ANSI Z87.1 certified safety glasses with side

shields are the minimum requirement. Chemical

splash goggles should be worn for procedures

with a higher risk of splashing. A face shield

worn over safety glasses is required when there

is a risk of explosion, a significant splash

hazard, or a highly exothermic reaction.[2][3]

Hand Protection

Chemically resistant gloves are required. For

incidental contact, nitrile gloves are a suitable

choice. For prolonged handling or immersion,

heavier-duty gloves such as butyl rubber or

Viton™ should be considered.[4][5] Always

inspect gloves for tears or punctures before use

and change them frequently.[5]

Body Protection

A standard laboratory coat must be worn at all

times and should be buttoned to cover as much

skin as possible. For larger quantities or

procedures with a significant risk of splashing, a

chemically resistant apron or coveralls should

be used.[2][5]

Respiratory Protection

All handling of the solid compound or solutions

should be conducted within a certified chemical

fume hood to prevent inhalation of dust or

vapors. If a fume hood is not available, a

NIOSH-approved respirator with organic vapor

cartridges is required.[5][6][7]

Operational Plan: Handling Procedures
A systematic approach to handling 2,6-Dichloro-4-iodopyridine is essential to maintain a safe

laboratory environment.

1. Preparation:
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Ensure the designated work area within a chemical fume hood is clean and uncluttered.

Verify that all necessary equipment, including a calibrated balance, appropriate glassware,

and spill containment materials, is readily accessible.

Confirm that an emergency eyewash station and safety shower are unobstructed and

operational.

2. Weighing and Transfer:

Perform all weighing and transfer operations within a certified chemical fume hood to control

dust and vapors.[5]

Use a spatula or other appropriate tool to handle the solid material, avoiding the creation of

dust.

When preparing solutions, slowly add the solid to the solvent to prevent splashing.

3. General Handling:

Wash hands and any exposed skin thoroughly after handling.[8]

Do not eat, drink, or smoke in the laboratory or when using this product.[8][9]

Avoid breathing dust, fumes, gas, mist, vapors, or spray.[8]

Keep the container tightly closed when not in use.[8]

Experimental Workflow for Handling 2,6-Dichloro-4-iodopyridine
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Preparation

Handling

Post-Handling

Prepare clean work area in fume hood

Gather all necessary equipment and PPE

Verify safety equipment is operational

Weigh solid in fume hood

Proceed to handling

Transfer solid to vessel

Slowly add solvent if making a solution

Decontaminate work surfaces

Complete handling

Dispose of waste properly

Wash hands and exposed skin
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Caption: Workflow for the safe handling of 2,6-Dichloro-4-iodopyridine.
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Disposal Plan
Proper disposal of 2,6-Dichloro-4-iodopyridine and its containers is critical to prevent

environmental contamination and ensure regulatory compliance.

1. Waste Collection:

Collect waste material in a designated, properly labeled, and sealed container.

Do not mix with other waste streams unless explicitly permitted by your institution's

environmental health and safety (EHS) office.

2. Contaminated Materials:

Any materials that come into contact with 2,6-Dichloro-4-iodopyridine, such as gloves,

weigh boats, and paper towels, should be considered contaminated and disposed of as

hazardous waste.

Contaminated clothing should be removed immediately and decontaminated before reuse.[8]

3. Final Disposal:

Dispose of contents and containers at an approved waste disposal plant in accordance with

local, state, and federal regulations.[8][10]

Do not discharge into sewer systems.[11]

Disposal Decision Tree
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Waste Generated

Is the material contaminated with
2,6-Dichloro-4-iodopyridine? Is the original container empty?

Dispose as Hazardous Waste

Yes

Dispose as Non-Hazardous Waste

No No (contains residue)

Triple rinse container with a suitable solvent

Yes

Dispose of rinsate as hazardous waste Dispose of rinsed container per
institutional guidelines

Click to download full resolution via product page

Caption: Decision tree for the proper disposal of 2,6-Dichloro-4-iodopyridine waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Address: 3281 E Guasti Rd
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Phone: (601) 213-4426
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